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Compound of Interest

Compound Name: Sandoz 58-035

Cat. No.: B1196694 Get Quote

For researchers, scientists, and drug development professionals utilizing Sandoz 58-035, this

guide provides immediate safety, handling, and disposal protocols to ensure a secure

laboratory environment.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper PPE and engineering controls are critical when handling Sandoz 58-035 to minimize

exposure. The substance is generally not classified as hazardous, but it is recommended to

handle it with care, as with all laboratory chemicals.[1][2]
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Control Type Specification Rationale

Engineering Controls

Use in a well-ventilated area

with appropriate exhaust

ventilation.[1][3]

To minimize inhalation of dust

or aerosols.

Provide an accessible safety

shower and eye wash station.

[1]

For immediate

decontamination in case of

accidental contact.

Eye Protection
Safety glasses with side-

shields or goggles.

To prevent eye contact with

dust particles.

Hand Protection
Compatible chemical-resistant

gloves.

To avoid skin contact. Gloves

should be inspected before

use and disposed of properly

after handling.[3]

Respiratory Protection

For nuisance levels of dust, a

type N95 (US) or type P1 (EN

143) dust mask is

recommended.[3][4]

To prevent inhalation of fine

particles, especially when

handling the powder form.

Skin and Body Protection Laboratory coat.
To protect personal clothing

and skin from contamination.

Occupational Exposure Limits: This product contains no substances with established

occupational exposure limit values.[1]

Handling and Storage Procedures
Handling:

Avoid direct contact with skin and eyes.[1][5]

Avoid the formation of dust and aerosols.[1][3]

Wash hands thoroughly after handling.

Storage:
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Store in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly sealed.[1][3]

Recommended storage temperatures:

Powder: -20°C for up to 3 years.[1]

In solvent: -80°C for up to 6 months or -20°C for up to 1 month.[6]

Spill and Disposal Plan
Accidental Release:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.[1]

Protect: Wear full personal protective equipment, including respiratory protection.[1]

Clean-up:

For powder: Sweep up and shovel. Avoid generating dust.

For solutions: Absorb with a liquid-binding material (e.g., diatomite, universal binders).[1]

Decontaminate: Scrub surfaces and equipment with alcohol.[1]

Collect: Place contaminated material into a suitable, closed container for disposal.[3]

Disposal:

Dispose of contaminated waste material in accordance with local, state, and federal

regulations.

Do not let the product enter drains.[3]
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Workflow for Handling and Disposal of Sandoz 58-035
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Caption: Workflow for the safe handling, spill response, and disposal of Sandoz 58-035.
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Experimental Protocol: Induction of Endoplasmic
Reticulum Stress in Macrophages
Sandoz 58-035 is an inhibitor of Acyl-CoA:cholesterol acyltransferase (ACAT), which leads to

an accumulation of free cholesterol in the endoplasmic reticulum (ER), a known trigger for the

Unfolded Protein Response (UPR).[7] The following is a representative protocol for inducing

ER stress in macrophages.

Objective: To induce ER stress in murine peritoneal macrophages using Sandoz 58-035 in

combination with acetylated low-density lipoprotein (AcLDL).

Materials:

Sandoz 58-035 (Sigma-Aldrich)

Acetylated LDL (AcLDL)

Primary murine peritoneal macrophages

Appropriate cell culture media and reagents

Annexin V staining kit for apoptosis detection

Procedure:

Cell Culture: Culture primary macrophages from wild-type or relevant mouse models in

appropriate media.

Treatment: Treat the macrophages with AcLDL (100 μg/mL) and Sandoz 58-035 (10 μg/mL).

Incubation: Incubate the cells for the desired time points (e.g., 8 hours for analysis of gene

expression, or longer for apoptosis assays).

Analysis:

Apoptosis: To determine the rate of apoptosis, stain the cells with Annexin V and analyze

by flow cytometry.
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Gene Expression: For analysis of UPR markers (e.g., SERCA2 mRNA), isolate total RNA

and perform real-time quantitative PCR.

Signaling Pathway
Sandoz 58-035 inhibits the ACAT enzyme, which is responsible for esterifying free cholesterol

into cholesteryl esters for storage in lipid droplets. This inhibition leads to an increase in the

concentration of free cholesterol within the endoplasmic reticulum membrane. This

accumulation of free cholesterol disrupts ER homeostasis and induces the Unfolded Protein

Response (UPR). The UPR is a cellular stress response that is activated by the accumulation

of unfolded or misfolded proteins in the ER lumen. It involves three main signaling branches:

PERK, IRE1, and ATF6, which work to restore ER function or, if the stress is too severe, trigger

apoptosis.
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Sandoz 58-035 Mechanism of UPR Induction
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Caption: Logical diagram of how Sandoz 58-035 induces the Unfolded Protein Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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